![molecular formula C10H12CaN2NaO8- B1234753 Calcium;sodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate](/img/structure/B1234753.png)
Calcium;sodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate
Overview
Description
Contracted name for a salt of ethylenediaminetetraacetate, an agent used as a chelator of lead and some other heavy metals. C10H12CaN2Na2O8.
Scientific Research Applications
Calcium Chelation and Buffer Studies
Calcium sodium 2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate, also known as ethylene glycol bis(β-aminoethyl ether)-N,N,N′,N′-tetraacetic acid (EGTA), is predominantly used in scientific research for calcium chelation. Caldwell (1970) discusses the utilization of EGTA in studying calcium's role in muscle contraction, especially in crustaceans like crabs and barnacles (Caldwell, 1970).
Anti-Coagulant Properties
Research by Proescher (1951) highlights the anti-coagulant properties of ethylene bis-iminodiacetic acid, a compound related to EGTA. This research found it to be a potent inhibitor of blood coagulation, more effective than sodium citrate (Proescher, 1951).
Chemical Transformations
Milcent et al. (1991) investigated the chemical transformations of certain derivatives, including those related to EGTA, demonstrating their versatility in synthesizing various chemical compounds (Milcent et al., 1991).
Pharmacodynamics and Toxicity
Wynn et al. (1970) studied the toxicity and pharmacodynamics of EGTA, highlighting its specific calcium chelation compared to magnesium, which has implications in various biological and medical research contexts (Wynn et al., 1970).
Coordination Chemistry
Krawczyk and Lis (2011) examined the coordination modes in potassium EDTA salts, shedding light on the complexation behaviors of these types of compounds, which can inform a broad range of chemical and biochemical studies (Krawczyk & Lis, 2011).
Calcium Supplement Research
Liu et al. (2019) focused on the development and characterization of calcium acetate in effervescent granules, relevant to calcium supplementation and related biomedical applications (Liu et al., 2019).
Modulation of Synaptic Transmission
Spigelman et al. (1996) explored how low concentrations of cell-permeant Ca2+ chelators, akin to EGTA, can modulate synaptic transmission, providing insights into neuronal signaling and potential therapeutic applications (Spigelman et al., 1996).
Fluorimetric Determination in Brine
Wada et al. (1992) discussed the use of related compounds in the fluorimetric determination of calcium in brine, highlighting its application in analytical chemistry (Wada et al., 1992).
properties
Molecular Formula |
C10H12CaN2NaO8- |
|---|---|
Molecular Weight |
351.28 g/mol |
IUPAC Name |
calcium;sodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate |
InChI |
InChI=1S/C10H16N2O8.Ca.Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;/q;+2;+1/p-4 |
InChI Key |
UEAVLBXLOZNDHT-UHFFFAOYSA-J |
SMILES |
C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[Na+].[Ca+2] |
Canonical SMILES |
C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[Na+].[Ca+2] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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